Cas no 1806803-69-9 (Ethyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate)

• Product Name: Ethyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate
• CAS No: 1806803-69-9
• MF: C₉H₈F₂N₂O₄
• MW: 246.167629241943
• CID: 4846872
• Update Time: 2025-06-12

Ethyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate

• Inchi： 1S/C9H8F2N2O4/c1-2-17-9(14)5-4-12-6(8(10)11)3-7(5)13(15)16/h3-4,8H,2H2,1H3
• InChI Key： XAGJHZOCDABVFL-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(C(=O)OCC)=CN=1)[N+](=O)[O-])F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 295
• XLogP3: 1.6
• Topological Polar Surface Area: 85

Additional information on Ethyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate

Recent Advances in the Application of Ethyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate (CAS: 1806803-69-9) in Chemical Biology and Pharmaceutical Research

Ethyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate (CAS: 1806803-69-9) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This nitropyridine derivative, characterized by the presence of a difluoromethyl group and a nitro substituent, has been the focus of recent studies aimed at exploring its reactivity, biological activity, and utility as a synthetic intermediate. The compound's ability to participate in various chemical transformations makes it a valuable building block for the synthesis of more complex molecules with potential therapeutic applications.

Recent literature highlights the role of Ethyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate in the development of novel kinase inhibitors. Studies have demonstrated that modifications of the pyridine core can lead to compounds with enhanced selectivity and potency against specific kinase targets. For instance, research published in the Journal of Medicinal Chemistry (2023) reported the use of this compound as a precursor in the synthesis of pyridine-based inhibitors targeting the epidermal growth factor receptor (EGFR), a key player in various cancers. The difluoromethyl group was found to improve metabolic stability and bioavailability of the resulting inhibitors.

In addition to its applications in kinase inhibitor development, Ethyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate has shown promise in the field of antibacterial research. A 2024 study in Bioorganic & Medicinal Chemistry Letters described the compound's utility in creating novel antibacterial agents effective against drug-resistant strains. The nitro group at the 4-position was identified as crucial for the observed antibacterial activity, while the difluoromethyl moiety contributed to enhanced membrane permeability. These findings suggest potential applications in addressing the growing challenge of antibiotic resistance.

The synthetic versatility of Ethyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate has been further demonstrated in recent work on PROTAC (Proteolysis Targeting Chimeras) development. Researchers have utilized this compound as a starting material for the construction of heterobifunctional molecules capable of targeted protein degradation. The nitropyridine core serves as an excellent handle for further functionalization, allowing for the attachment of E3 ligase-binding moieties and target protein-binding elements. This application represents an exciting frontier in drug discovery, offering potential solutions for targeting traditionally "undruggable" proteins.

From a chemical perspective, recent mechanistic studies have shed light on the reactivity patterns of Ethyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate. Advanced computational modeling combined with experimental data has revealed interesting electronic effects resulting from the interplay between the difluoromethyl and nitro substituents. These insights are valuable for predicting and controlling the compound's behavior in various synthetic transformations, enabling more efficient design of derivatives with tailored properties.

Looking forward, the unique properties of Ethyl 2-(difluoromethyl)-4-nitropyridine-5-carboxylate (CAS: 1806803-69-9) position it as a compound with significant potential across multiple areas of pharmaceutical research. Current investigations are exploring its use in developing covalent inhibitors, where the difluoromethyl group may serve as a latent electrophile, and in radiopharmaceutical applications, where the nitro group could facilitate labeling with positron-emitting isotopes. As research continues to uncover new applications for this versatile building block, its importance in medicinal chemistry is likely to grow substantially in the coming years.